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Compound of Interest

Compound Name: Tiadinil

cat. No.: B1663663

Tiadinil Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the shelf life, storage, and handling of Tiadinil,
along with troubleshooting guides and frequently asked questions for its use in experimental
settings.

Frequently Asked Questions (FAQS)

1. What is the recommended shelf life and storage for Tiadinil?

Tiadinil powder is stable for at least two years when stored at -20°C, protected from light and
moisture.[1] For long-term storage of Tiadinil in solution, it is recommended to store it at -80°C.
Stock solutions stored at -20°C should be used within one month, while those at -80°C can be
used within six months.[2] Always refer to the supplier's specific recommendations if available.

2. How should | prepare a stock solution of Tiadinil?

Tiadinil has low solubility in water but is soluble in several organic solvents. Dimethyl sulfoxide
(DMSO) is a common solvent for preparing stock solutions, with a solubility of 125 mg/mL
(466.89 mM), though ultrasonic treatment may be needed.[2] It is also soluble in methanol (124
g/L at 20°C) and acetone (434 g/L at 20°C).[1] For analytical purposes, acetonitrile is often
used as a solvent. When preparing a stock solution, it is advisable to dissolve Tiadinil in a
suitable organic solvent first and then make further dilutions in your aqueous experimental
medium. To enhance solubility, you can warm the solution to 37°C and use an ultrasonic bath.

[2]
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3. What is the mechanism of action for Tiadinil?

Tiadinil is a plant activator that induces Systemic Acquired Resistance (SAR), a plant's natural

defense mechanism against a broad range of pathogens.[3][4] It does not have direct

antimicrobial activity.[3] After application, Tiadinil is metabolized in the plant to its active form,
4-methyl-1,2,3-thiadiazole-5-carboxylic acid (SV-03).[3][5] This metabolite triggers the SAR
signaling pathway, leading to the expression of defense-related genes, such as Pathogenesis-

Related (PR) genes.[3][5] Interestingly, this induction can occur without a significant increase in

salicylic acid (SA) levels, suggesting that SV-03 acts at the same level as or downstream of SA

in the signaling cascade.[3][5]

Quantitative Data Summary

Table 1: Shelf Life and Storage Conditions

Storage . . .
Form Shelf Life Special Conditions
Temperature
Protect from light and
Powder -20°C At least 2 years[1] )
moisture[1]
Store in separate
In Solvent -20°C Up to 1 month[2] aliquots to avoid
freeze-thaw cycles[2]
Store in separate
In Solvent -80°C Up to 6 months[2] aliquots to avoid
freeze-thaw cycles[2]
Short-term (refer to Varies based on
. Room Temperature N
Solution specific solvent and solvent and

(20-25°C)

concentration)

formulation[6]

Table 2: Solubility of Tiadinil
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Solvent Solubility Temperature
Water 13.2 mg/L 20°C[7]
Methanol 124 g/L 20°C[1]
Acetone 434 g/L 20°C[1]
Toluene 11.8 g/L 20°C[1]
Dimethyl Sulfoxide (DMSO) 125 mg/mL Not Specified[2]

Signaling Pathway and Experimental Workflow
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Plant Cell

Metabolism
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(SA-Independent) ene Expression Resistance (SAR)

Experimental Workflow

1. Prepare Tiadinil Solution

2. Treat Plants
(e.g., soil drench or foliar spray)

3. Incubation Period
(e.g., 2-3 days)

l

4. Pathogen Inoculation

5. Disease Assessment
(e.g., lesion size, bacterial count)

6. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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